Cas no 1158820-17-7 (selaginellic acid)

• Product Name: selaginellic acid
• CAS No: 1158820-17-7
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 2001236
• PubChem ID: 44179506
• Update Time: 2025-04-21

selaginellic acid Chemical and Physical Properties

Names and Identifiers

• selaginellic acid
• (E)-4-[(3aR,8bS)-3,4,4-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-4-ium-8b-yl]-2-methylbut-2-enoate
• CHEMBL559026
• (E)-4-((3aR,8bS)-3,4,4-trimethyl-2,3a-dihydro-1H-pyrrolo(2,3-b)indol-4-ium-8b-yl)-2-methylbut-2-enoate
• 1158820-17-7

• Inchi： 1S/C18H24N2O2/c1-13(16(21)22)9-10-18-11-12-19(2)17(18)20(3,4)15-8-6-5-7-14(15)18/h5-9,17H,10-12H2,1-4H3/b13-9-
• InChI Key： DVBZNARPPNBKQX-LCYFTJDESA-N
• SMILES： CN1C2[N+](C3C(C2(C/C=C(\C(=O)[O-])/C)CC1)=CC=CC=3)(C)C

Computed Properties

• Exact Mass: 300.183778013Da
• Monoisotopic Mass: 300.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives